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Compound of Interest

Compound Name: UMB298

Cat. No.: B8180657 Get Quote

Essential Safety and Logistical Information for Handling UMB298

Disclaimer: No comprehensive Safety Data Sheet (SDS) for UMB298 (CAS No. 2266569-73-5)

is publicly available. The following guidance is based on general principles for handling potent,

small-molecule inhibitors and publicly available data on related compounds. Researchers must

exercise caution and perform their own risk assessments based on the specific experimental

conditions.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with UMB298, a selective CBP/P300

bromodomain inhibitor. The information is intended to provide immediate, procedural guidance

for safe handling, storage, and disposal.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for UMB298, a cautious approach is warranted. Assume

the compound is potent and potentially hazardous. The following PPE is mandatory when

handling UMB298 in solid or solution form:
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat Fully buttoned.

Respiratory Protection Fume Hood

All handling of solid UMB298

and preparation of stock

solutions should be performed

in a certified chemical fume

hood to avoid inhalation of

dust or aerosols.

Operational Plan
A clear operational plan is critical to ensure the safe handling and storage of UMB298.

Engineering Controls
Control Purpose

Chemical Fume Hood To prevent inhalation of the compound.

Ventilated Enclosure
For weighing and handling of the solid

compound.

Safety Shower & Eyewash Station
Must be readily accessible in case of accidental

exposure.

Storage
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Parameter Recommendation

Temperature Store at -20°C.

Container Tightly sealed, clearly labeled container.

Location
A designated, secure area with restricted

access.

Incompatibilities Store away from strong oxidizing agents.

Experimental Workflow
The following diagram outlines a general workflow for handling a potent small molecule

inhibitor like UMB298.
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Preparation

Experimentation

Cleanup & Disposal

Don appropriate PPE

Work in a certified fume hood

Weigh UMB298 solid

Dissolve in appropriate solvent (e.g., DMSO)

Prepare working dilutions

Treat cells or samples

Incubate as per protocol

Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to institutional guidelines

Remove and dispose of PPE

Click to download full resolution via product page

General workflow for handling potent small molecule inhibitors.
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Disposal Plan
Proper disposal of UMB298 and contaminated materials is crucial to prevent environmental

contamination and exposure to others.

Waste Type Disposal Procedure

Solid UMB298
Collect in a sealed, labeled container as

hazardous chemical waste.

UMB298 Solutions

Collect in a sealed, labeled, and chemically

compatible container as hazardous liquid waste.

Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coat)
Bag and dispose of as hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

hazardous waste disposal procedures.[1][2]

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is necessary.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to do so, contain the spill with

absorbent material. Wear appropriate PPE,

including respiratory protection. For large spills,

or if you are not trained, contact your

institution's EHS department immediately.

Health Hazard Information (Based on Class of
Compound)
While specific data for UMB298 is unavailable, preclinical safety studies of other CBP/p300

inhibitors have shown potential for adverse effects. For example, the CBP/p300 inhibitor GNE-

781 was generally tolerated in preclinical studies but showed marked effects on thrombopoiesis

(platelet formation) and also had deleterious effects on gastrointestinal and reproductive

tissues.[3] It is prudent to assume that UMB298 may have similar target organ toxicities.

It is imperative that all personnel handling UMB298 are trained on its potential hazards and the

procedures outlined in this document. This guidance should be supplemented with institution-

specific safety protocols and a thorough review of any new information that becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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